Cas no 62763-94-4 (Benzenemethanol, 2-[[2-[(butylamino)methyl]phenyl]thio]-, hydrochloride)

• Product Name: Benzenemethanol, 2-[[2-[(butylamino)methyl]phenyl]thio]-, hydrochloride
• CAS No: 62763-94-4
• MF: C₁₈H₂₄ClNOS
• MW: 337.907262802124
• CID: 431969
• PubChem ID: 71382986
• Update Time: 2025-04-19

Benzenemethanol, 2-[[2-[(butylamino)methyl]phenyl]thio]-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-[[2-[(butylamino)methyl]phenyl]thio]-, hydrochloride
• [2-[2-(butylaminomethyl)phenyl]sulfanylphenyl]methanol,hydrochloride
• [2-({2-[(Butylamino)methyl]phenyl}sulfanyl)phenyl]methanol--hydrogen chloride (1/1)
• DTXSID80805338
• 62763-94-4

• Inchi： 1S/C18H23NOS.ClH/c1-2-3-12-19-13-15-8-4-6-10-17(15)21-18-11-7-5-9-16(18)14-20;/h4-11,19-20H,2-3,12-14H2,1H3;1H
• InChI Key： ATWZYJXRDHKADJ-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=CC=1CO)C1C=CC=CC=1CNCCCC

Computed Properties

• Exact Mass: 337.12692
• Monoisotopic Mass: 337.1267133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 274
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 32.26